Cas no 2098132-40-0 (1-Amino-4-methoxypyrrolidin-3-ol)

• Product Name: 1-Amino-4-methoxypyrrolidin-3-ol
• CAS No: 2098132-40-0
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 4772539
• Update Time: 2025-06-08

1-Amino-4-methoxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-methoxypyrrolidin-3-ol
• 1-Amino-4-methoxypyrrolidin-3-ol

• Inchi： 1S/C5H12N2O2/c1-9-5-3-7(6)2-4(5)8/h4-5,8H,2-3,6H2,1H3
• InChI Key： SLTLBCNONDZSNT-UHFFFAOYSA-N
• SMILES： O(C)C1CN(CC1O)N

Computed Properties

• Exact Mass: 132.089877630 g/mol
• Monoisotopic Mass: 132.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58.7
• Molecular Weight: 132.16

Additional information on 1-Amino-4-methoxypyrrolidin-3-ol

Introduction to 1-Amino-4-methoxypyrrolidin-3-ol (CAS No. 2098132-40-0)

1-Amino-4-methoxypyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2098132-40-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 1-Amino-4-methoxypyrrolidin-3-ol consists of a pyrrolidine core substituted with an amino group at the 1-position and a methoxy group at the 4-position, with an hydroxyl group at the 3-position. This specific arrangement of functional groups imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry. The presence of both basic (amine) and hydrophilic (hydroxyl) functionalities enhances its solubility in polar solvents, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, 1-Amino-4-methoxypyrrolidin-3-ol has been explored for its pharmacological potential. Its pyrrolidine scaffold is a common motif in many bioactive molecules, suggesting possible applications in the development of novel therapeutic agents. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most intriguing aspects of 1-Amino-4-methoxypyrrolidin-3-ol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored biological activities. For instance, modifications at the amino and hydroxyl positions can yield compounds with enhanced binding affinity or selectivity for specific targets. This flexibility makes it an invaluable asset in structure-based drug design approaches.

The synthesis of 1-Amino-4-methoxypyrrolidin-3-ol typically involves multi-step organic reactions, often starting from readily available precursors such as pyrrolidine derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the desired functional groups in high yield and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, particularly for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Amino-4-methoxypyrrolidin-3-ol's properties. Molecular modeling studies have been instrumental in predicting its interaction with biological targets, providing insights into potential mechanisms of action. These simulations have guided experimental efforts, reducing the need for trial-and-error approaches and accelerating the discovery process.

In clinical research, 1-Amino-4-methoxypyrrolidin-3-ol has been investigated as a lead compound for several therapeutic indications. Its ability to modulate key signaling pathways has sparked interest among scientists seeking novel treatments for unmet medical needs. While still under investigation, early-phase trials have shown promising results in preclinical models, warranting further exploration into its therapeutic potential.

The chemical stability and shelf-life of 1-Amino-4-methoxypyrrolidin-3-ol are critical considerations for both research and commercial applications. Proper storage conditions, including temperature control and inert atmosphere preservation, are essential to maintain its integrity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to monitor purity and assess degradation over time.

The environmental impact of synthesizing and handling 1-Amino-4-methoxypyrrolidin-3-ol is also a growing concern. Efforts are being made to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices not only align with regulatory requirements but also contribute to the long-term viability of pharmaceutical manufacturing processes.

Collaborative research initiatives have played a pivotal role in advancing the understanding of 1-Amino-4-methoxypyrrolidin-3-ol's applications. By combining expertise from academia and industry, scientists can leverage complementary resources to tackle complex challenges in drug development. Such partnerships foster innovation and accelerate the translation of laboratory findings into tangible therapeutic benefits for patients worldwide.

Looking ahead, the future prospects for 1-Amino-4-methoxypyrrolidin-3-ol appear promising. Continued research efforts are expected to uncover new biological functions and expand its utility across multiple therapeutic areas. As computational tools become more sophisticated and synthetic methodologies evolve, the accessibility of this compound will likely increase, further driving its adoption in pharmaceutical research.